Cas no 2171970-34-4 (4-chloro-2-(2,2-dimethylcyclopropyl)-5-ethyl-6-methylthieno2,3-dpyrimidine)

• Product Name: 4-chloro-2-(2,2-dimethylcyclopropyl)-5-ethyl-6-methylthieno2,3-dpyrimidine
• CAS No: 2171970-34-4
• MF: C₁₄H₁₇ClN₂S
• MW: 280.816180944443
• CID: 6319216
• PubChem ID: 165521250
• Update Time: 2025-05-23

4-chloro-2-(2,2-dimethylcyclopropyl)-5-ethyl-6-methylthieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(2,2-dimethylcyclopropyl)-5-ethyl-6-methylthieno2,3-dpyrimidine
• 4-chloro-2-(2,2-dimethylcyclopropyl)-5-ethyl-6-methylthieno[2,3-d]pyrimidine
• EN300-1267724
• 2171970-34-4

• Inchi： 1S/C14H17ClN2S/c1-5-8-7(2)18-13-10(8)11(15)16-12(17-13)9-6-14(9,3)4/h9H,5-6H2,1-4H3
• InChI Key： WXDJXTNVVQKKFL-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CC)=C(C)SC2=NC(C2CC2(C)C)=N1

Computed Properties

• Exact Mass: 280.0800974g/mol
• Monoisotopic Mass: 280.0800974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 54Ų

Additional information on 4-chloro-2-(2,2-dimethylcyclopropyl)-5-ethyl-6-methylthieno2,3-dpyrimidine

Comprehensive Overview of 4-chloro-2-(2,2-dimethylcyclopropyl)-5-ethyl-6-methylthieno[2,3-d]pyrimidine (CAS No. 2171970-34-4)

4-chloro-2-(2,2-dimethylcyclopropyl)-5-ethyl-6-methylthieno[2,3-d]pyrimidine (CAS No. 2171970-34-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This thienopyrimidine derivative is characterized by a cyclopropyl ring and chloro substitution, which contribute to its potential bioactivity. Researchers are particularly interested in its applications as a kinase inhibitor or intermediate in drug synthesis, aligning with current trends in targeted therapy development.

The molecular structure of 4-chloro-2-(2,2-dimethylcyclopropyl)-5-ethyl-6-methylthieno[2,3-d]pyrimidine combines a thieno[2,3-d]pyrimidine core with strategic substitutions that enhance its stability and binding affinity. The presence of the 2,2-dimethylcyclopropyl group is noteworthy, as cyclopropane derivatives are increasingly studied for their conformational rigidity in medicinal chemistry. This compound's CAS No. 2171970-34-4 serves as a critical identifier in regulatory documentation and patent literature, often appearing in searches related to small molecule drug discovery and structure-activity relationship (SAR) studies.

Recent scientific literature highlights the growing demand for thienopyrimidine-based compounds in oncology research, where molecules like 4-chloro-2-(2,2-dimethylcyclopropyl)-5-ethyl-6-methylthieno[2,3-d]pyrimidine are explored for their potential to modulate cellular signaling pathways. The compound's ethyl and methyl substitutions at positions 5 and 6 respectively may influence its pharmacokinetic properties, a hot topic in ADMET optimization discussions. These features make it relevant to current searches about fragment-based drug design and privileged scaffolds in medicinal chemistry.

From a synthetic chemistry perspective, the preparation of CAS No. 2171970-34-4 typically involves multistep reactions including cyclocondensation and halogenation processes. The chloro substituent at position 4 provides a reactive site for further functionalization, which is frequently queried in databases regarding cross-coupling reactions and heterocyclic building blocks. This aligns with industry needs for versatile intermediates in high-throughput screening libraries.

Analytical characterization of 4-chloro-2-(2,2-dimethylcyclopropyl)-5-ethyl-6-methylthieno[2,3-d]pyrimidine requires advanced techniques such as LC-MS and NMR spectroscopy, reflecting the compound's complexity. Researchers often search for spectral data and chromatographic methods for this substance, particularly in quality control contexts. The 2,2-dimethylcyclopropyl moiety presents distinctive spectroscopic signatures that are valuable for structure verification.

In material science applications, the thieno[2,3-d]pyrimidine scaffold demonstrates potential in organic electronic materials, responding to growing interest in conjugated systems for optoelectronic devices. While not the primary focus for CAS No. 2171970-34-4, this aspect connects with emerging searches about π-conjugated heterocycles and their charge transport properties.

The patent landscape surrounding 4-chloro-2-(2,2-dimethylcyclopropyl)-5-ethyl-6-methylthieno[2,3-d]pyrimidine reveals its value in intellectual property protection for pharmaceutical compositions. Recent filings frequently combine this compound with searches for combination therapies and synergistic formulations, particularly in inflammation and metabolic disorder research areas.

Environmental and safety profiles of CAS No. 2171970-34-4 are increasingly important considerations, mirroring broader industry trends toward green chemistry principles. Researchers examine its biodegradation pathways and ecotoxicological data, addressing regulatory requirements and sustainability concerns in chemical development.

Commercial availability of 4-chloro-2-(2,2-dimethylcyclopropyl)-5-ethyl-6-methylthieno[2,3-d]pyrimidine is often searched in conjunction with custom synthesis services and scale-up production capabilities. The compound's high purity grade specifications are critical for research applications, particularly when used as a reference standard in analytical method development.

Future research directions for this compound may explore its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies, areas experiencing exponential growth in pharmaceutical research. The thienopyrimidine core's ability to serve as a warhead or linker component makes CAS No. 2171970-34-4 relevant to cutting-edge drug discovery approaches.